[(3R,3'R,4R,6'S)-4,7-diacetyloxy-6',7-dimethyl-6,8-dioxospiro[4H-isochromene-3,2'-oxane]-3'-yl] acetate

• Molecular Formula: C21H24O10
• Molecular Weight: 436.4 g/mol
• IUPAC Name: [(3R,3'R,4R,6'S)-4,7-diacetyloxy-6',7-dimethyl-6,8-dioxospiro[4H-isochromene-3,2'-oxane]-3'-yl] acetate
• InChI: InChI=1S/C21H24O10/c1-10-6-7-17(28-11(2)22)21(30-10)19(29-12(3)23)14-8-16(25)20(5,31-13(4)24)18(26)15(14)9-27-21/h8-10,17,19H,6-7H2,1-5H3/t10-,17+,19+,20?,21-/m0/s1
• InChI Key: FHJLYQODAHDGIV-ARYHGYETSA-N
• Isomeric SMILES: C[C@H]1CC[C@H]([C@]2(O1)[C@@H](C3=CC(=O)C(C(=O)C3=CO2)(C)OC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC1CCC(C2(O1)C(C3=CC(=O)C(C(=O)C3=CO2)(C)OC(=O)C)OC(=O)C)OC(=O)C
• synonyms: daldinin D

Description

[(3R,3'R,4R,6'S)-4,7-diacetyloxy-6',7-dimethyl-6,8-dioxospiro[4H-isochromene-3,2'-oxane]-3'-yl] acetate is a natural product found in Penicillium thymicola with data available.

Scientific Research Applications

Synthesis and Transformation Studies

• New Synthesis Methods and Building Blocks for Polyketides : An efficient procedure has been developed for transforming certain compounds into building blocks for the synthesis of arenamides with pronounced antitumor activity (Shklyaruck, 2015).

• Heterocyclic Compounds Synthesis : This compound is utilized in reactions with alcohols and ketoximes, forming heterocyclic compounds like dihydrofurans and tetrahydro-4h-chromenes (Kayukova et al., 1998).

• Exploration in Spirocyclic Compounds : This compound's derivatives have been studied for their potential in synthesizing new spirocyclic compounds, with a focus on understanding their crystal structures (Brimble et al., 1997).

Biological and Chemical Applications

• Antitumor Activity and Natural Compounds Synthesis : Research into the synthesis of natural compounds possessing antitumor activity, with the transformation of this compound into acids which are building blocks for these natural compounds (Shklyaruck, 2015).

• Cytotoxicity Assessment in Cancer Research : This compound's derivatives have been used to assess their cytotoxicity toward various cancer cell lines, contributing to cancer research and potential treatments (Meilert et al., 2004).

• Synthesis of Aromatase Inhibitors : The compound is part of the synthesis process for a dihydroisocoumarin, an aromatase inhibitor, starting from m-anisic acid (Babu et al., 2012).

• Isocoumarin Derivatives from Fungi : Isolation and characterization of new isocoumarin derivatives from mangrove endophytic fungus, indicating potential biological activities (Qiu et al., 2020).